Cas no 887224-34-2 (N-(3,4-dimethoxyphenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide
• CAS No: 887224-34-2
• MF: C₂₂H₂₂N₂O₆
• MW: 410.419886112213
• CID: 6013084
• PubChem ID: 16194989
• Update Time: 2025-10-29

N-(3,4-dimethoxyphenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide
• N-(3,4-dimethoxyphenyl)-3-(oxolane-2-carbonylamino)-1-benzofuran-2-carboxamide
• MLS000624479
• N-(3,4-dimethoxyphenyl)-3-(tetrahydrofuran-2-carboxamido)benzofuran-2-carboxamide
• 887224-34-2
• SR-01000018581-1
• HMS2715P12
• SMR000323790
• AKOS024617335
• AB00603150-02
• SR-01000018581
• CHEMBL1322094
• F1883-1239

• Inchi： 1S/C22H22N2O6/c1-27-16-10-9-13(12-18(16)28-2)23-22(26)20-19(14-6-3-4-7-15(14)30-20)24-21(25)17-8-5-11-29-17/h3-4,6-7,9-10,12,17H,5,8,11H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key： XIRGWEQGQBEMBS-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(C2CCCO2)=O)=C1C(NC1=CC=C(OC)C(OC)=C1)=O

Computed Properties

• Exact Mass: 410.14778643g/mol
• Monoisotopic Mass: 410.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 99Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,4-dimethoxyphenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide

Introduction to N-(3,4-dimethoxyphenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide (CAS No. 887224-34-2)

N-(3,4-dimethoxyphenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide

The compound with the CAS number 887224-34-2 represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as the 3,4-dimethoxyphenyl moiety and the oxolane-2-amido group suggests a high degree of molecular complexity, which often correlates with unique pharmacological properties.

In recent years, there has been a growing interest in heterocyclic compounds that incorporate benzofuran and oxolane frameworks. These structures are not only synthetically challenging but also exhibit promising biological activities. The benzofuran scaffold, in particular, is known for its role in various bioactive molecules, including some that have shown efficacy in treating neurological disorders and cancer. The addition of the oxolane-2-amido group further enhances the molecule's potential by introducing a secondary amide functionality, which can modulate protein-protein interactions and enzyme activity.

The synthesis of N-(3,4-dimethoxyphenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, ensures the high yield and purity of the final product. These synthetic methodologies are critical in pharmaceutical research, as they allow for the efficient production of complex molecules that can be further modified for specific therapeutic applications.

The pharmacological profile of this compound has been extensively studied in recent research. Initial in vitro assays have revealed that it exhibits moderate activity against certain kinases and other enzymes implicated in cancer progression. The 3,4-dimethoxyphenyl group is particularly noteworthy, as it has been shown to enhance binding affinity to target proteins through hydrophobic interactions and π-stacking effects. This feature makes it a valuable component in designing molecules with improved pharmacokinetic properties.

In addition to its anti-cancer potential, N-(3,4-dimethoxyphenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide has shown promise in treating inflammatory diseases. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines by modulating signaling pathways such as NF-κB. The oxolane-2-amido moiety plays a crucial role in this context by acting as a hinge binder to interact with key residues in target proteins. This interaction can lead to the inhibition of inflammatory responses without affecting normal cellular processes.

The compound's ability to cross the blood-brain barrier is another area of interest. This property is essential for treating central nervous system (CNS) disorders, where blood-brain barrier penetration is often a significant challenge. Preliminary studies suggest that the structural features of N-(3,4-dimethoxyphenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide facilitate its transport across this barrier, making it a potential candidate for therapeutic intervention in neurological conditions such as Alzheimer's disease and Parkinson's disease.

The development of novel drug candidates often involves optimizing their pharmacokinetic properties to ensure efficacy and safety. In this regard, N-(3,4-dimethoxyphenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide has been subjected to rigorous pharmacokinetic studies. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits reasonable oral bioavailability and prolonged half-life, which are desirable characteristics for a drug candidate.

The synthesis and characterization of this compound have also contributed to advancements in computational chemistry and molecular modeling techniques. These tools have been instrumental in predicting the binding modes of N-(3,4-dimethoxyphenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide to its target proteins. Such predictions are crucial for understanding its mechanism of action and for designing derivatives with enhanced potency and selectivity.

In conclusion, N-(3,4-dimethoxyphenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide (CAS No. 887224-34-2) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover more about its pharmacological properties and mechanisms of action, this compound is poised to play a significant role in addressing various diseases.